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Compound of Interest

Compound Name: IRON TITANATE

Cat. No.: B1143386 Get Quote

The following provides essential safety and logistical information for the proper disposal of iron
titanate (FeTiO3), also known as iron(II) titanate. This guidance is intended for researchers,

scientists, and drug development professionals to ensure safe handling and compliance with

waste management regulations. Iron titanate is considered a hazardous substance, and all

disposal procedures must adhere to local, state, and federal regulations.[1][2]

Hazard Identification and Safety Precautions
Iron titanate is a grey powder that is not flammable but may decompose under fire to produce

toxic fumes of metal oxides.[1] It is classified as a hazardous substance and can cause skin,

eye, and respiratory irritation. Chronic exposure may lead to more severe health effects.[1]

Appropriate personal protective equipment (PPE) must be worn when handling this material.
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Hazard Classification & PPE Description

Signal Word Warning

Hazard Statements

Harmful if swallowed, in contact with skin, or if

inhaled. Causes skin and eye irritation. May

cause respiratory irritation. Suspected of

causing cancer.

Personal Protective Equipment (PPE) Dust mask type N95 (US), Eyeshields, Gloves.

Storage
Store in a well-ventilated place. Keep container

tightly closed in a dry and well-ventilated place.

In case of Spills

Clean up all spills immediately. Avoid breathing

dust and contact with skin and eyes.[1] For

major spills, advise personnel in the area and

ensure adequate ventilation.[1]

Step-by-Step Disposal Protocol
The disposal of iron titanate must be handled in a manner that ensures the safety of

laboratory personnel and minimizes environmental impact.

1. Waste Identification and Segregation:

Labeling: Clearly label a dedicated waste container as "Hazardous Waste: Iron Titanate".

Segregation: Do not mix iron titanate waste with other waste streams, especially

incompatible materials such as peroxides, borohydrides, or strong oxidizing agents like

chlorine trifluoride and bromine trifluoride.[1]

2. Waste Collection and Storage:

Containers: Use a designated, sealable, and chemically compatible container for collecting

iron titanate waste.

Storage Location: Store the waste container in a cool, dry, and well-ventilated area, away

from incompatible materials.
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Handling: When transferring waste, minimize dust generation.[3]

3. Arrangement for Final Disposal:

Contact Environmental Health and Safety (EHS): Contact your institution's EHS or a licensed

waste disposal contractor to arrange for pickup and disposal.

Regulatory Compliance: All waste must be handled in accordance with local, state, and

federal regulations.[1][2] The specific legislation for waste disposal can vary by location, so it

is crucial to consult with your local waste management authority.[1]

Recycling: Where possible, consult the manufacturer for recycling options.[1]

4. Decontamination of Labware:

Cleaning: Wash contaminated labware and equipment thoroughly.

Wash Water: Do not allow wash water from cleaning to enter drains. Collect all wash water

for treatment and proper disposal.[1][2]

Below is a logical workflow for the proper disposal of iron titanate.
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Caption: Workflow for the safe disposal of iron titanate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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